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Compound of Interest

Compound Name: Trimethyl orthobenzoate

Cat. No.: B1683259

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Trimethyl orthobenzoate. Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Trimethyl orthobenzoate is a combustible liquid that can cause skin, eye, and respiratory
irritation.[1][2][3] It is also sensitive to moisture, which necessitates careful handling and
storage to maintain its chemical integrity.[1][3][4]

Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazards associated with Trimethyl orthobenzoate are its combustibility and its
irritant properties.[2][3] The toxicological properties of this substance have not been fully
investigated, warranting a cautious approach.[1][2] The following table summarizes the
required PPE for handling this chemical.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
OSHA's 29 CFR 1910.133
standards.[1][2]

To protect against splashes
and vapors that can cause

serious eye irritation.[2][3]

Skin Protection

Chemical-resistant gloves
(inspected before use) and
appropriate protective clothing

to prevent skin exposure.[1][5]

[6]

To prevent skin irritation from
direct contact.[1][2]

Respiratory Protection

Use in a well-ventilated area.
[1][5] A NIOSH/MSHA or
European Standard EN 149
approved respirator is required
if irritation is experienced or
exposure limits may be

exceeded.[1]

To avoid inhalation of vapors,
which can cause respiratory
tract irritation.[1][3]

Operational Plan for Safe Handling

A systematic approach to handling Trimethyl orthobenzoate is essential to minimize risks.

1. Preparation and Engineering Controls:

e Work in a well-ventilated area, such as a chemical fume hood, to keep airborne

concentrations low.[1][5]

o Ensure that an eyewash station and safety shower are readily accessible and close to the

workstation.[2]

 Remove all sources of ignition, such as open flames, hot surfaces, and sparks, as the

substance is a combustible liquid.[2][5]

» Use non-sparking tools and take precautionary measures against static discharge.[5][7]
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2. Handling Procedure:

e Wash hands thoroughly after handling the chemical.[1][2]

o Avoid contact with skin and eyes.[1][5]

e Do not breathe in vapor, mist, or gas.[1][2]

o Keep the container tightly closed when not in use.[1][8]

3. Storage:

o Store in a cool, dry, and well-ventilated place away from sources of ignition.[1][5][8]

» Keep containers tightly closed to prevent moisture contamination, as the chemical is
moisture-sensitive.[1][3][4][7]

o Store separately from incompatible materials such as strong oxidizing agents and acids.[1]

Emergency and Disposal Procedures

Spill and Leak Management:

In case of a spill, immediately remove all sources of ignition.[2][5]

Ensure adequate ventilation.[2][5]

Absorb the spill with an inert material like vermiculite, sand, or earth.[1][2]

Collect the absorbed material and place it into a suitable, closed container for disposal.[2][5]
First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][2]

» Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with plenty
of water for at least 15 minutes. Get medical attention.[1][2]
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 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If the person is not breathing, provide artificial respiration. Seek medical attention.[1]

[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical aid.[1][2]

Disposal Plan:

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[8]

» Dispose of contents and containers at an approved waste disposal plant.[2][5][9]

e The material can be sent to a licensed chemical destruction facility or disposed of through
controlled incineration with flue gas scrubbing.[5]

e Do not allow the chemical to enter drains or sewer systems.[5]

Quantitative Safety Data

Property Value

Flash Point 82 °C/179.6 °F (closed cup)[1][2][10]
Molecular Formula C10 H14 O3[3][6]

Molecular Weight 182.22 g/mol [4][6]

Skin Irritation (Category 2), Serious Eye
Hazard Classifications Irritation (Category 2), Specific target organ

toxicity - single exposure (Category 3)[2][6][10]

Workflow for Handling Trimethyl Orthobenzoate
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Caption: Workflow for the safe handling of Trimethyl orthobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Trimethyl Orthobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683259#personal-protective-equipment-for-
handling-trimethyl-orthobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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